Cas no 2227891-22-5 (5-(3R)-3-aminobutylthiophene-2-carbonitrile)

• Product Name: 5-(3R)-3-aminobutylthiophene-2-carbonitrile
• CAS No: 2227891-22-5
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 6475558
• PubChem ID: 165690933
• Update Time: 2025-10-29

5-(3R)-3-aminobutylthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3R)-3-aminobutylthiophene-2-carbonitrile
• EN300-1749836
• 2227891-22-5
• 5-[(3R)-3-aminobutyl]thiophene-2-carbonitrile

• Inchi： 1S/C9H12N2S/c1-7(11)2-3-8-4-5-9(6-10)12-8/h4-5,7H,2-3,11H2,1H3/t7-/m1/s1
• InChI Key： ARZWIHLNDSFASF-SSDOTTSWSA-N
• SMILES： S1C(C#N)=CC=C1CC[C@@H](C)N

Computed Properties

• Exact Mass: 180.07211956g/mol
• Monoisotopic Mass: 180.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78Ų

Additional information on 5-(3R)-3-aminobutylthiophene-2-carbonitrile

Research Briefing on 5-(3R)-3-aminobutylthiophene-2-carbonitrile (CAS: 2227891-22-5)

In recent years, the compound 5-(3R)-3-aminobutylthiophene-2-carbonitrile (CAS: 2227891-22-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene-carbonitrile scaffold and chiral aminobutyl side chain, has shown promising potential as a versatile intermediate in drug discovery and development. Its structural features make it an attractive candidate for the synthesis of novel bioactive compounds targeting various diseases, including neurological disorders, infectious diseases, and cancer.

Recent studies have focused on elucidating the pharmacological properties and synthetic applications of 5-(3R)-3-aminobutylthiophene-2-carbonitrile. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key building block in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that derivatives of this compound exhibit high binding affinity and selectivity for specific protein targets, making them valuable tools for therapeutic intervention. Additionally, the chiral center at the 3-position of the aminobutyl chain was found to significantly influence the compound's biological activity, underscoring the importance of stereochemistry in drug design.

Another notable advancement involves the use of 5-(3R)-3-aminobutylthiophene-2-carbonitrile in the synthesis of kinase inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of a series of potent and selective kinase inhibitors derived from this compound. The inhibitors demonstrated nanomolar activity against several clinically relevant kinases, with favorable pharmacokinetic profiles. These findings suggest that 5-(3R)-3-aminobutylthiophene-2-carbonitrile could serve as a valuable scaffold for the design of next-generation kinase-targeted therapies.

In addition to its therapeutic potential, recent investigations have explored the compound's utility in chemical biology. A 2024 study in ACS Chemical Biology described the incorporation of 5-(3R)-3-aminobutylthiophene-2-carbonitrile into fluorescent probes for real-time imaging of enzymatic activity in live cells. The probes exhibited excellent photostability and sensitivity, enabling researchers to monitor dynamic biochemical processes with high spatial and temporal resolution. This application highlights the compound's versatility beyond traditional drug discovery.

Despite these promising developments, challenges remain in the optimization of 5-(3R)-3-aminobutylthiophene-2-carbonitrile-based compounds. Issues such as metabolic stability, solubility, and off-target effects need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(3R)-3-aminobutylthiophene-2-carbonitrile (CAS: 2227891-22-5) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a valuable tool for drug discovery and development. Continued exploration of its pharmacological properties and synthetic potential is likely to yield novel therapeutic agents and chemical probes, further advancing the field of biomedicine.